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Compound of Interest

Compound Name: 1-Methyl-2-indolinone

Cat. No.: B031649 Get Quote

An In-Depth Technical Guide to the Physical
Properties of 1-Methyl-2-indolinone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
Methyl-2-indolinone, a compound of interest in medicinal chemistry and drug development.

The information presented herein is intended to support research and development activities by

providing accurate data on its melting point, boiling point, and solubility, along with a

representative experimental protocol for its synthesis and characterization.

Physical Properties of 1-Methyl-2-indolinone
The physical characteristics of 1-Methyl-2-indolinone are crucial for its handling, formulation,

and application in various experimental settings. A summary of its key physical properties is

presented in the table below.
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Property Value Conditions

Melting Point 85-88 °C[1][2] lit.

84-86 °C[1][3] As synthesized

Boiling Point 110-120 °C[1][2] 1 Torr

Solubility

Chloroform Sparingly Soluble[1][2]

Ethyl Acetate Slightly Soluble[1][2]

Methanol Slightly Soluble[1][2]

Experimental Protocol: Synthesis and
Characterization of 1-Methyl-2-indolinone
The following protocol details a common method for the synthesis of 1-Methyl-2-indolinone,

which can be used to produce the compound for research purposes. This procedure also

includes the determination of the melting point of the final product as a measure of its purity.

Objective: To synthesize 1-Methyl-2-indolinone from 2-indolone and determine its melting

point.

Materials:

2-indolone

50% Sodium hydroxide solution

Dimethyl sulfate

Concentrated hydrochloric acid

Water

5 L four-necked flask
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Mechanical stirrer

Condenser tube

Nitrogen inlet

Syringe

Heating mantle

TLC plates (unfolding agent: heptane/ethyl acetate, 1:1)

Filtration apparatus

Vacuum oven

Melting point apparatus

Procedure:

Reaction Setup: To a 5 L four-necked flask equipped with a mechanical stirrer, condenser,

and nitrogen inlet, add 2 L of water, 50% sodium hydroxide solution (2.52 mol), and 2-

indolone (1.12 mol).[1][3]

First Methylation: Heat the reaction mixture to 40 °C. Slowly add dimethyl sulfate (1.68 mol)

dropwise via a syringe. The reaction is exothermic, and the temperature will rise.[1][3]

Heating: After the addition of dimethyl sulfate is complete, heat the reaction mixture to 100

°C and maintain this temperature for 15 minutes.[1][3]

Second Methylation: Cool the mixture to 60 °C and add a second portion of dimethyl sulfate

(0.476 mol). Reheat the mixture to 100 °C and maintain for another 15 minutes.[1][3]

Reaction Monitoring: Monitor the progress of the reaction by TLC (unfolding agent:

heptane/ethyl acetate, 1:1) to confirm the completion of the methylation.[3]

Work-up and Isolation: Cool the reaction mixture to 50 °C and adjust the pH to approximately

7 with concentrated hydrochloric acid. After seeding with a crystal, cool the mixture to room

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB2187248_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2187248.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2187248_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2187248.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2187248_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2187248.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2187248_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2187248.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2187248.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


temperature and allow it to stand overnight.[1][3]

Purification: Collect the solid product by filtration, wash it four times with water, and dry it

under vacuum at 40 °C overnight.[1][3]

Characterization: Determine the melting point of the dried, pink solid product. The expected

melting point is in the range of 84-86 °C.[1][3]

Visualization of the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 1-Methyl-2-indolinone as

described in the experimental protocol.
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Reactants & Reagents

Reaction Conditions

Work-up & Purification

Final Product

2-indolone

Step 1: 40°C, Add Dimethyl Sulfate

Dimethyl sulfate NaOH (aq)

Step 2: Heat to 100°C

Step 3: Cool to 60°C, Add more Dimethyl Sulfate

Step 4: Reheat to 100°C

Cool to 50°C

Adjust pH to ~7 with HCl

Crystallization

Filtration & Washing

Drying under vacuum

1-Methyl-2-indolinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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